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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)acetyl chloride

Cat. No.: B174658

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 2-(Pyridin-2-yl)acetyl chloride, a key reagent in
synthetic organic chemistry and pharmaceutical development. Its distinct chemical properties
make it a valuable building block in the creation of complex molecular architectures.

Core Chemical Properties

2-(Pyridin-2-yl)acetyl chloride is a pyridine-substituted acyl halide. The placement of the
nitrogen atom adjacent to the acetyl chloride side chain may influence the molecule's reactivity
and stability through potential intramolecular coordination.[1] This structural feature is critical for
its application in targeted chemical syntheses.

Quantitative Data Summary

The fundamental physicochemical properties of 2-(Pyridin-2-yl)acetyl chloride are
summarized in the table below for easy reference.
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Property Value

Molecular Formula C7HeCINOI[1][2]

Molecular Weight 155.58 g/mol [1][2][3]

CAS Number 144659-13-2[2]

IUPAC Name 2-pyridin-2-ylacetyl chloride[2]

Canonical SMILES C1=CC=NC(=C1)CC(=0)CI[2]

InChl Key JMZMVURYVHXGKK-UHFFFAOYSA-N[2]

Synthesis and Reactivity

The synthesis of pyridine-substituted acyl chlorides like 2-(Pyridin-2-yl)acetyl chloride is
rooted in the broader field of pyridineacetic acid derivative chemistry.[1] The acyl chloride
functional group significantly enhances the compound's electrophilicity, making it highly
reactive towards nucleophiles. This reactivity is a key attribute for its utility in synthetic
chemistry, particularly in pharmaceutical applications where precise and selective bond
formation is essential.[2]

Logical Relationship: Structure to Reactivity

The following diagram illustrates the relationship between the chemical structure of 2-(Pyridin-
2-yl)acetyl chloride and its resulting chemical reactivity, which is central to its application in
chemical synthesis.
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Caption: Relationship between structure and reactivity of 2-(Pyridin-2-yl)acetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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